4-(2-Methylaminopropyl) cyclohexanone

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 4-[2-(methylamino)propyl]cyclohexan-1-one
• InChI: InChI=1S/C10H19NO/c1-8(11-2)7-9-3-5-10(12)6-4-9/h8-9,11H,3-7H2,1-2H3
• InChI Key: DVVIATGJGLBWQI-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CCC(=O)CC1)NC

Description

4-(2-Methylaminopropyl)cyclohexanone is a cyclohexanone derivative featuring a methylaminopropyl substituent at the 4-position of the cyclohexanone ring. Cyclohexanone derivatives are widely explored for their applications in pharmaceuticals, materials science, and organic synthesis due to their reactive ketone group and tunable substituents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Amino-Substituted Cyclohexanones

• 4-(Methyl-n-Butylamino)-4-(m-hydroxyphenyl)cyclohexanone ethylene ketal hydrochloride (): Structure: Contains a methyl-n-butylamino group and a hydroxylated aromatic ring. Properties/Applications: Demonstrated analgesic activity in mice and physical dependence studies in monkeys. The aromatic hydroxyl group may enhance receptor binding in biological systems. Comparison: Unlike 4-(2-Methylaminopropyl)cyclohexanone, this compound has a larger n-butyl chain and an ethylene ketal, which likely improve metabolic stability but reduce solubility.

Alkyl-Substituted Cyclohexanones

• 2,6-Bis-(benzylidene)-4-(tert-butyl)cyclohexanone (M1) (): Structure: Features bulky tert-butyl and aromatic benzylidene groups. Synthesis: Condensation of 4-(tert-butyl)cyclohexanone with benzaldehyde under alkaline conditions. Properties: The aromatic groups increase rigidity and thermal stability, making it suitable for polymer applications. Comparison: The methylaminopropyl group in 4-(2-Methylaminopropyl)cyclohexanone offers greater polarity compared to M1’s hydrophobic tert-butyl substituent.
• 3-Methyl-2-cyclohexanone (Nutclone) (): Structure: A simple methyl-substituted cyclohexanone. Properties: Exhibits a nutty, caramel-like odor (FEMA-3360), used in flavoring. Comparison: The absence of an amine group in Nutclone limits its utility in pharmaceutical contexts but highlights how minor substituents alter sensory properties.

Functionalized Cyclohexanones

• Cyclohexanone Diethyl Acetal (Rhumytal) (): Structure: Acetal-protected cyclohexanone. Properties: Rhum-like aroma (FEMA-4516), used in fragrances. Comparison: Acetalization masks the ketone’s reactivity, whereas 4-(2-Methylaminopropyl)cyclohexanone retains its ketone for further chemical modifications.

Liquid Crystal Derivatives ():

• Examples: 4-[trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl]cyclohexanone. Properties: Trifluoromethoxy substituents enhance thermal stability and electro-optical performance in liquid crystal displays (LCDs). Comparison: The methylaminopropyl group in 4-(2-Methylaminopropyl)cyclohexanone may disrupt mesophase formation but could introduce chiral centers for asymmetric synthesis.

Physicochemical and Application Comparison

Compound	Substituents	Key Properties	Applications	References
4-(2-Methylaminopropyl)cyclohexanone	4-(Methylaminopropyl)	Polar amine, reactive ketone	Hypothetical: Drug intermediates	Inferred
M1 ()	4-(tert-Butyl), 2,6-benzylidene	High thermal stability	Polymer synthesis
Nutclone ()	3-Methyl	Nutty odor (FEMA-3360)	Flavoring agents
Rhumytal ()	Diethyl acetal	Rhum-like aroma (FEMA-4516)	Fragrances
Sch 642305 Intermediate ()	4-(2-Methoxyphenylpropyl)	Chiral centers, stereoselective synthesis	Antibacterial agents